Cas no 1512718-26-1 (3-(Thiolan-3-yl)butanoic acid)

• Product Name: 3-(Thiolan-3-yl)butanoic acid
• CAS No: 1512718-26-1
• Molecular Formula: C₈H₁₄O₂S
• Molecular Weight: 174.260561466217
• CID: 5768222
• PubChem ID: 82598749

3-(Thiolan-3-yl)butanoic acid Properties

Names and Identifiers

• EN300-1742732
• 1512718-26-1
• 3-(thiolan-3-yl)butanoic acid

• InChIKey： HJPDIHHVEFBMHO-UHFFFAOYSA-N
• Inchi： 1S/C8H14O2S/c1-6(4-8(9)10)7-2-3-11-5-7/h6-7H,2-5H2,1H3,(H,9,10)
• SMILES： S1CCC(C1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 174.07145086g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 174.07145086g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids